30-Oxolupeol

• IUPAC Name: 2-[(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-9-hydroxy-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-1-yl]prop-2-enal
• InChI: InChI=1S/C30H48O2/c1-19(18-31)20-10-13-27(4)16-17-29(6)21(25(20)27)8-9-23-28(5)14-12-24(32)26(2,3)22(28)11-15-30(23,29)7/h18,20-25,32H,1,8-17H2,2-7H3/t20-,21+,22-,23+,24-,25+,27+,28-,29+,30+/m0/s1
• InChI Key: RYHMCEZDZZBPAQ-QGTGJCAVSA-N
• Canonical SMILES: CC1(C2CCC3(C(C2(CCC1O)C)CCC4C3(CCC5(C4C(CC5)C(=C)C=O)C)C)C)C
• Isomeric SMILES: C[C@]12CC[C@H]([C@@H]1[C@H]3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)C(=C)C=O
• Molecular Formula: C30H48O2
• Molecular Weight: 440.7 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 30-Oxolupeol, such as 28-hydroxy-3-oxolup-20(29)-en-30-al, involves a multi-step process starting from betulinic acid. This synthetic route is characterized by its efficiency, leading to the target molecule through a series of chemical transformations that include oxidation, reduction, and functional group modifications. The overall yield of this synthesis can be significant, indicating a practical approach to obtaining these compounds for further study (Ghosh et al., 2012).

Molecular Structure Analysis

The molecular structure of lupane-type triterpenoids, including this compound, is characterized by a pentacyclic framework that contributes to their stability and biological activity. Advanced spectroscopic techniques such as IR, 1H NMR, 13C NMR, and MS play a crucial role in determining the structure of these compounds, providing insights into their conformation and electronic properties. These structural analyses are essential for understanding the relationship between the structure of triterpenoids and their biological activities (Ghosh et al., 2012).

Scientific Research Applications

• Lupane triterpenoids from Acacia mellifera with cytotoxic activity : This study identified new lupane triterpenoids isolated from Acacia mellifera, including compounds such as (20R)-3-oxolupan-30-al and (20S)-3-oxolupan-30-al. These compounds showed cytotoxic activity against specific cell lines, suggesting potential applications in cancer research (Mutai et al., 2007).

Mechanism of Action

Target of Action

It is known that 30-oxolupeol is a natural product of ilex, aquifoliaceae

Mode of Action

It is related to glochidiol, another natural triterpenoid, which has been found to exert its anti-cancer effects by targeting the colchicine binding site of tubulin

Biochemical Pathways

It is known that glochidiol, a related compound, inhibits tubulin polymerization

Result of Action

It is known that glochidiol, a related compound, has potent antiproliferative activity against various lung cancer cell lines

Action Environment

It is known that environmental factors can significantly influence the action of various compounds

Biochemical Analysis

Biochemical Properties

30-Oxolupeol plays a significant role in various biochemical reactions. It has been shown to interact with several enzymes, proteins, and other biomolecules. For instance, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response . This interaction is crucial as it helps in reducing inflammation by blocking the synthesis of pro-inflammatory prostaglandins. Additionally, this compound interacts with nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), a protein complex that controls the transcription of DNA, cytokine production, and cell survival . By inhibiting NF-κB, this compound can suppress the expression of genes involved in inflammation and cancer progression.

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. In cancer cells, this compound has been shown to induce apoptosis, a process of programmed cell death, by activating caspases, which are proteases that play essential roles in apoptosis . This compound also affects cell signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth, differentiation, and survival . By modulating these pathways, this compound can inhibit the proliferation of cancer cells and promote their death. Furthermore, this compound influences gene expression by regulating transcription factors like NF-κB and activator protein 1 (AP-1), leading to changes in the expression of genes involved in inflammation, cell cycle regulation, and apoptosis .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. One of the primary mechanisms is the inhibition of COX-2, which reduces the production of pro-inflammatory mediators . Additionally, this compound binds to the colchicine binding site of tubulin, a protein that forms microtubules, thereby inhibiting tubulin polymerization . This action disrupts the microtubule network, leading to cell cycle arrest and apoptosis in cancer cells. Moreover, this compound can modulate the activity of transcription factors like NF-κB and AP-1, resulting in altered gene expression and suppression of inflammatory and cancer-related genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, but its stability can be affected by factors such as temperature and pH . Over time, this compound may undergo degradation, leading to a decrease in its biological activity. Long-term studies have indicated that prolonged exposure to this compound can result in sustained anti-inflammatory and anti-cancer effects, although the extent of these effects may diminish with time due to compound degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exhibit significant anti-inflammatory and anti-cancer activities without causing adverse effects . At higher doses, this compound may induce toxicity, leading to adverse effects such as liver damage and gastrointestinal disturbances . It is essential to determine the optimal dosage that maximizes the therapeutic benefits of this compound while minimizing its toxic effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to its synthesis and degradation. In the body, this compound is metabolized by enzymes such as cytochrome P450s, which catalyze its oxidation and subsequent conversion into various metabolites . These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, to enhance their solubility and facilitate their excretion from the body . The metabolic pathways of this compound play a crucial role in determining its bioavailability, efficacy, and safety.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. For example, this compound can be transported across cell membranes by solute carrier transporters, which facilitate its uptake into cells . Once inside the cells, this compound can bind to intracellular proteins, such as heat shock proteins, which help in its stabilization and distribution to various cellular compartments . The distribution of this compound within tissues is influenced by factors such as blood flow, tissue permeability, and binding affinity to plasma proteins .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. Studies have shown that this compound can localize to specific cellular compartments, such as the nucleus and mitochondria . In the nucleus, this compound can interact with transcription factors and modulate gene expression . In the mitochondria, this compound can affect mitochondrial function and induce apoptosis by disrupting the mitochondrial membrane potential . The subcellular localization of this compound is regulated by targeting signals and post-translational modifications that direct it to specific compartments or organelles .